Benzamide,4-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)-1-piperazinyl]-

• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 4-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl]benzamide
• InChI: InChI=1S/C19H21N5O/c20-19(25)15-4-6-17(7-5-15)23-11-9-22(10-12-23)13-16-14-24-8-2-1-3-18(24)21-16/h1-8,14H,9-13H2,(H2,20,25)
• InChI Key: ZBKQFFYXFNHEOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN3C=CC=CC3=N2)C4=CC=C(C=C4)C(=O)N

Description

Benzamide,4-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)-1-piperazinyl]- is a useful research compound. Its molecular formula is C19H21N5O and its molecular weight is 335.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide,4-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)-1-piperazinyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide,4-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)-1-piperazinyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Following the general procedure of Example 2, Step 3, and making noncritical variations, 2-(chloromethyl)imidazo[1,2-a]pyridine (Example 2, Step 1; 0.245 g), 4-(piperazin-1-yl)benzamide (0.302 g), diisopropylethylamine (Aldrich; 0.256 mL), and ethylene glycol (2 mL) gives 0.313 g of the title compound after chromatography (silica gel, methanol/dichloromethane, 8/92, as eluent) and crystallization from methanol/dichloromethane; mp 249-250° C.; IR (mineral oil) 1608, 1398, 1253, 1739, 3133, 756 cm-1. 1H NMR (CDCl3) δ2.74, 3.36, 3.78, 5.7, 6.78, 6.88, 7.16, 7.55, 7.58, 7.71, 8.09.